Cas no 1715912-67-6 (4-bromo-5-fluoro-1H-indazol-3-amine)

• Product Name: 4-bromo-5-fluoro-1H-indazol-3-amine
• CAS No: 1715912-67-6
• MF: C₇H₅BrFN₃
• MW: 230.037103414536
• CID: 4613467
• Update Time: 2025-11-07

4-bromo-5-fluoro-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-fluoro-1H-indazol-3-amine
• 1H-Indazol-3-amine, 4-bromo-5-fluoro-

• Inchi： 1S/C7H5BrFN3/c8-6-3(9)1-2-4-5(6)7(10)12-11-4/h1-2H,(H3,10,11,12)
• InChI Key： HWROOPSJHJFFFE-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=C(F)C=C2)C(N)=N1

Additional information on 4-bromo-5-fluoro-1H-indazol-3-amine

Chemical Profile of 4-bromo-5-fluoro-1H-indazol-3-amine (CAS No. 1715912-67-6)

4-bromo-5-fluoro-1H-indazol-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1715912-67-6, is a heterocyclic organic compound belonging to the indazole family. This compound features a bromine substituent at the 4-position and a fluorine atom at the 5-position, alongside an amine group at the 3-position. These structural characteristics make it a valuable intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting various biological pathways.

The indazole core is a prominent scaffold in medicinal chemistry, known for its broad spectrum of biological activities. The presence of halogen atoms, such as bromine and fluorine, enhances the compound's reactivity and potential for further functionalization. Specifically, the bromo group at the 4-position facilitates nucleophilic substitution reactions, while the fluoro group introduces electronic and steric effects that can modulate binding affinity to biological targets. The amine functionality at the 3-position further expands synthetic possibilities, allowing for derivatization into amides, ureas, or other pharmacophores.

In recent years, 4-bromo-5-fluoro-1H-indazol-3-amine has garnered attention in academic and industrial research due to its utility in designing novel therapeutic agents. One of the most compelling areas of investigation involves its application in oncology. Preclinical studies have demonstrated that indazole derivatives can exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The structural motifs present in 4-bromo-5-fluoro-1H-indazol-3-amine align well with known pharmacophores found in kinase inhibitors, making it a promising candidate for further development.

Recent publications highlight the compound's role in synthesizing small-molecule inhibitors targeting tyrosine kinases, which are critical in signal transduction pathways associated with tumor growth and metastasis. The combination of bromine and fluorine substituents is particularly advantageous, as these elements can improve metabolic stability and binding interactions with protein targets. For instance, fluorinated indazoles have been shown to enhance binding affinity to ATP-binding pockets of kinases due to their ability to engage hydrophobic pockets and form favorable hydrogen bonding interactions.

Another emerging field where 4-bromo-5-fluoro-1H-indazol-3-amine shows promise is immunology. Emerging evidence suggests that indazole derivatives can modulate immune cell function by interacting with receptors or intracellular signaling cascades. The amine group at the 3-position provides a handle for linking additional moieties that can fine-tune immune responses. For example, researchers have explored its potential as an immunomodulatory agent in autoimmune diseases or as an adjuvant in vaccine formulations. The halogenated indazole scaffold allows for structural diversity, enabling the creation of compounds with tailored immunological profiles.

The synthetic accessibility of 4-bromo-5-fluoro-1H-indazol-3-amine also contributes to its attractiveness as a research tool and drug development intermediate. While specific synthetic routes may vary depending on the desired purity and scale, common strategies involve multi-step organic transformations starting from commercially available precursors such as bromoindazoles or fluorinated aromatic compounds. Advances in catalytic methods have further streamlined these processes, reducing reaction times and improving yields.

In conclusion, 4-bromo-5-fluoro-1H-indazol-3-amine (CAS No. 1715912-67-6) represents a versatile building block with significant potential across multiple therapeutic areas. Its unique structural features—comprising bromine and fluorine substituents along with an amine group—make it an ideal candidate for generating novel bioactive molecules. As research continues to uncover new biological targets and synthetic methodologies, compounds like this are likely to play an increasingly important role in drug discovery and development pipelines.